1-(1-(5-Cyclopropylisoxazole-3-carbonyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione
• InChI: InChI=1S/C16H20N4O4/c1-18-14(21)9-20(16(18)23)11-4-6-19(7-5-11)15(22)12-8-13(24-17-12)10-2-3-10/h8,10-11H,2-7,9H2,1H3
• InChI Key: ZIZRGDKCHQDCSV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CN(C1=O)C2CCN(CC2)C(=O)C3=NOC(=C3)C4CC4
• Molecular Formula: C16H20N4O4
• Molecular Weight: 332.35 g/mol
• CAS No.: 2195940-14-6

Description

1-(1-(5-Cyclopropylisoxazole-3-carbonyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C16H20N4O4 and its molecular weight is 332.36. The purity is usually 95%.
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Biological Activity

1-(1-(5-Cyclopropylisoxazole-3-carbonyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione (CAS Number: 2195940-14-6) is a complex organic compound that has garnered attention for its potential biological activities. This article explores its chemical structure, biological mechanisms, and relevant research findings.

Chemical Structure

The compound features several key structural components:

• Imidazolidine-2,4-dione ring : A five-membered ring with two carbonyl groups that can engage in hydrogen bonding.
• Piperidine ring : A six-membered nitrogen-containing ring known for its flexibility and prevalence in drug design.
• Cyclopropylisoxazole moiety : A five-membered ring structure that may influence the compound's biological interactions due to its unique electronic properties.

The molecular formula is $C_{16}H_{20}N_{4}O_{4}$, with a molecular weight of 332.36 g/mol .

The potential biological activity of this compound is hypothesized to stem from its ability to interact with various biological targets due to its unique structural features. The imidazolidine and piperidine rings are known to participate in receptor binding and enzyme inhibition, which may lead to therapeutic effects in various conditions.

Research Findings

Research on this compound is limited but suggests several areas of interest:

• Neuropharmacological Effects : Preliminary studies indicate that compounds with similar structures may exhibit neuroprotective properties. The cyclopropylisoxazole group has been associated with modulation of neurotransmitter systems, potentially impacting conditions such as anxiety and depression.
• Antitumor Activity : Some derivatives of imidazolidine compounds have shown promise in cancer research, particularly through mechanisms involving apoptosis induction and cell cycle arrest. However, specific studies on this compound are still needed to confirm these effects.
• Enzyme Inhibition : The presence of the piperidine ring suggests potential for enzyme inhibition, which could be beneficial in treating metabolic disorders or infections.

Case Studies

While direct case studies on this compound are scarce, related compounds have been investigated:

Compound	Biological Activity	Reference
5-Cyclopropylisoxazole	Neuroprotective effects observed in rodent models
Piperidine derivatives	Antitumor activity through apoptosis induction